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Compound of Interest

Compound Name:
Methyl 5-bromoindoline-7-

carboxylate

Cat. No.: B1532116 Get Quote

This guide provides an in-depth overview of Methyl 5-bromoindoline-7-carboxylate, a key

heterocyclic building block for researchers and professionals in drug discovery and medicinal

chemistry. We will delve into its chemical properties, commercial availability, synthesis, and

critical applications, offering practical insights to streamline its integration into your research

workflows.

Introduction: The Strategic Importance of the
Indoline Scaffold
The indoline ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous natural products and synthetic compounds with significant biological activity. The

strategic placement of functional groups on this bicyclic system allows for the fine-tuning of

steric and electronic properties, enabling precise interactions with biological targets. Methyl 5-
bromoindoline-7-carboxylate, in particular, offers a unique combination of a reactive bromine

atom for cross-coupling reactions and a methyl ester for amide bond formation or further

derivatization. This trifunctional nature makes it a versatile starting material for the synthesis of

complex molecular architectures. Its application has been noted in the development of novel

therapeutics, including inhibitors of viral replication and protein kinases.
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A clear understanding of the physicochemical properties of a starting material is fundamental to

its successful application in synthesis. Methyl 5-bromoindoline-7-carboxylate is a solid at

room temperature with the following key characteristics:

Property Value Source(s)

CAS Number 860624-88-0 [1]

Molecular Formula C₁₀H₁₀BrNO₂ [1]

Molecular Weight 256.10 g/mol [1]

Appearance Solid [1]

Purity Typically ≥95% [1]

Synonyms

5-Bromo-indoline-7-carboxylic

acid methyl ester, Methyl 5-

bromo-2,3-dihydro-1H-indole-

7-carboxylate

[1]

Commercial Availability and Procurement Strategy
Methyl 5-bromoindoline-7-carboxylate is readily available from a variety of commercial

suppliers, catering to different research and development needs, from discovery-scale

milligrams to process-scale kilograms. When selecting a supplier, researchers should consider

not only the price but also the purity, availability of analytical data (e.g., NMR, HPLC), and lead

times.

The following diagram outlines a logical workflow for procuring this critical reagent.
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Procurement Workflow

Identify Research Need
(Quantity, Purity)

Search Supplier Databases
(e.g., eMolecules, ChemScraper)

Shortlist Suppliers
(Based on initial screening)

Request Quotations
(Price, Lead Time, CoA)

Evaluate Supplier Data
(Purity, Consistency, Support)

Select Optimal Supplier

Decision Criteria:
- Cost-Effectiveness
- Quality Assurance

- Delivery Speed

Place Purchase Order

Click to download full resolution via product page

Caption: A streamlined workflow for the procurement of Methyl 5-bromoindoline-7-
carboxylate.
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Below is a summary of prominent commercial suppliers. Pricing and availability are subject to

change and should be confirmed directly with the supplier.

Supplier
Available
Quantities

Purity
Price
(Exemplary)

Source(s)

CymitQuimica
100mg, 250mg,

1g
95% €116.00 (100mg) [1]

Ambeed 250mg 95% $95.00 (250mg) [2]

Reagentia
100mg, 250mg,

1g, 5g
- €915.65 (1g) -

BLD Pharmatech - 95% - -

Angene

Chemical

100mg, 250mg,

1g, 5g
- Contact for price -

Key Synthetic Route and Experimental Protocol
Understanding the synthesis of Methyl 5-bromoindoline-7-carboxylate provides valuable

context for its reactivity and potential impurities. A common synthetic route involves the

protection, bromination, and subsequent deprotection of an indoline precursor.

The following diagram illustrates a typical synthetic pathway.
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Synthetic Pathway

Indoline-1,7-dicarboxylate precursor

Bromination with NBS

N-Bromosuccinimide, DCM

Deprotection with TFA

Trifluoroacetic Acid, DCM

Methyl 5-bromoindoline-7-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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